Cas no 1532022-50-6 (2-(5-methylpyridin-2-yl)propan-1-amine)

• Product Name: 2-(5-methylpyridin-2-yl)propan-1-amine
• CAS No: 1532022-50-6
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6540531
• PubChem ID: 82594773
• Update Time: 2025-07-18

2-(5-methylpyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyridin-2-yl)propan-1-amine
• 2-Pyridineethanamine, β,5-dimethyl-

• Inchi： 1S/C9H14N2/c1-7-3-4-9(11-6-7)8(2)5-10/h3-4,6,8H,5,10H2,1-2H3
• InChI Key： GIWCUTAVAQSGHX-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1)(C)CN

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 239.1±25.0 °C(Predicted)
• pka: 9.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(5-methylpyridin-2-yl)propan-1-amine

Comprehensive Overview of 2-(5-methylpyridin-2-yl)propan-1-amine (CAS No. 1532022-50-6): Properties, Applications, and Industry Insights

2-(5-methylpyridin-2-yl)propan-1-amine (CAS No. 1532022-50-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a pyridine derivative, this amine-containing molecule exhibits versatile reactivity, making it valuable for drug discovery and material science applications. The compound's methyl-substituted pyridine core coupled with a propylamine side chain creates a balanced lipophilicity profile, a property highly sought after in modern bioactive molecule design.

Recent studies highlight the growing importance of heterocyclic amines like 2-(5-methylpyridin-2-yl)propan-1-amine in developing CNS-targeting therapeutics, particularly for neurological conditions that represent significant unmet medical needs. The compound's structural similarity to known neurotransmitter modulators has sparked interest among researchers exploring novel dopamine receptor ligands and serotonin pathway interventions. This aligns with current healthcare trends focusing on precision medicine approaches for mental health disorders.

From a synthetic chemistry perspective, 1532022-50-6 serves as a valuable building block for constructing more complex molecular architectures. Its amine functionality allows for diverse derivatization possibilities, including amide formation, reductive amination, or conversion to urea/thiourea analogs. These transformations are crucial for structure-activity relationship (SAR) studies in medicinal chemistry programs. The compound's moderate basicity (predicted pKa ~9.5) and optimal logP value (~1.8) make it particularly attractive for developing orally bioavailable candidates.

The agrochemical sector has also recognized the potential of pyridine-based amines like 2-(5-methylpyridin-2-yl)propan-1-amine in developing next-generation crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating this compound's utility as a precursor for biodegradable pesticides that target specific pest enzymes while minimizing environmental impact. This application aligns with the European Green Deal objectives and growing consumer demand for eco-friendly farming solutions.

Analytical characterization of 1532022-50-6 typically involves advanced techniques such as HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) for purity assessment and NMR spectroscopy for structural confirmation. The compound's chromatographic behavior and spectral fingerprints have been well-documented, facilitating quality control in industrial applications. Recent advancements in process chemistry have enabled more efficient synthetic routes to this compound, addressing scalability challenges previously noted in literature.

In material science, the electron-rich pyridine moiety of 2-(5-methylpyridin-2-yl)propan-1-amine offers intriguing possibilities for developing functional polymers and coordination complexes. Researchers are exploring its use in creating metal-organic frameworks (MOFs) with tailored porosity for gas storage applications. The compound's ability to act as a ligand precursor in catalytic systems is another area of active investigation, particularly for asymmetric synthesis applications.

From a commercial availability standpoint, 1532022-50-6 is increasingly listed by specialty chemical suppliers catering to pharmaceutical intermediates markets. The compound's global market demand shows steady growth, reflecting its expanding applications across multiple industries. Quality specifications typically require ≥95% purity (HPLC), with stringent controls on residual solvents and heavy metal content to meet regulatory standards for GMP applications.

Environmental and safety assessments of 2-(5-methylpyridin-2-yl)propan-1-amine indicate it requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's biodegradation profile and ecotoxicity data are areas of ongoing research, particularly for applications involving environmental release.

The intellectual property landscape surrounding pyridine amine derivatives continues to evolve, with several recent patents citing 1532022-50-6 as a key intermediate. This reflects the compound's strategic importance in developing proprietary small molecule therapeutics and specialty chemicals. Companies active in innovative drug development are particularly interested in protecting synthetic methodologies involving this scaffold.

Looking ahead, 2-(5-methylpyridin-2-yl)propan-1-amine is poised to maintain its relevance in cutting-edge research. The compound's versatility aligns well with emerging trends in fragment-based drug discovery and targeted protein degradation strategies. As computational chemistry tools become more sophisticated, in silico screening of this scaffold's derivatives may uncover novel biological activities, further expanding its utility across life science applications.